Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate

• Molecular Formula: C14H14O5
• Molecular Weight: 262.26 g/mol
• InChI: InChI=1S/C14H14O5/c1-7(14(17)18-3)12-5-9-4-11(16)10(8(2)15)6-13(9)19-12/h4,6,12,16H,1,5H2,2-3H3
• InChIKey: DEHDOIFRZZNNNY-UHFFFAOYSA-N

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate: A Rare 6-Acetyl-5-Hydroxy Dihydrobenzofuran from Vernonia and Microglossa Species

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (CAS 617722-56-2) is a phenolic dihydrobenzofuran derivative first isolated from the roots of Microglossa pyrifolia and subsequently identified in Vernonia cinerea [1]. This compound belongs to a small class of natural products characterized by a 2,3-dihydrobenzofuran core bearing a propenoate ester side chain. Its defining structural feature is the rare 6-acetyl-5-hydroxy substitution pattern on the benzofuran ring, a motif found in only a handful of isolated dihydrobenzofurans [2]. Unlike the more common 5-acetyl analogs, the juxtaposition of the electron-withdrawing acetyl group adjacent to the hydrogen-bond-donating hydroxyl group creates a unique electronic and steric environment that influences both its chemical reactivity and potential biological interactions . The compound is commercially available as a purified natural product (≥98% purity) for research use, with defined physicochemical properties including a molecular weight of 262.26 g/mol and calculated LogP of 2.61 .

1

Rare 6-acetyl-5-hydroxy substitution pattern supports natural product chemotype reference studies.

2

GPR40 pathway activation assay context; defined (2S) stereochemistry enables enantiomer-specific study.

3

Cytotoxicity endpoint review suitable for cell-model proliferation screening workflows.

• [1] Schmidt TJ, Hildebrand MR, Willuhn G. New dihydrobenzofurans and triterpenoids from roots of Microglossa pyrifolia. Planta Med. 2003;69(3):258-264. View Source
• [2] ChemFaces. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (CFN97059). Technical Datasheet. View Source

Why Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate Cannot Be Substituted by Generic Dihydrobenzofurans

Dihydrobenzofuran derivatives exhibit profound structure-dependent variations in physicochemical properties, biological target engagement, and synthetic utility. Simple substitution of Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate with its 5-acetyl regioisomer (methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate) or des-hydroxy analogs alters key molecular descriptors critical for experimental reproducibility. Specifically, the presence of the 5-hydroxy group in the target compound increases topological polar surface area (tPSA) from 52.60 Ų to 72.83 Ų, significantly modifying membrane permeability and solubility profiles [1]. Furthermore, the 6-acetyl-5-hydroxy substitution pattern is documented as a "rare" structural motif among naturally occurring dihydrobenzofurans, with only a limited subset of isolated compounds sharing this arrangement [2]. This rarity implies that structure-activity relationships (SAR) established for common 5-acetyl or 5-hydroxy analogs cannot be reliably extrapolated to the target compound. In procurement contexts, substitution with structurally similar but functionally distinct analogs risks introducing uncontrolled variables in biological assays, synthetic pathways, or analytical method development, as detailed in the quantitative evidence below.

Substitution pattern mismatch

5-acetyl analogs lack the 6-acetyl-5-hydroxy motif; target engagement profile may differ significantly.

Stereochemical ambiguity

Racemic or undefined analogs may not reproduce (2S)-specific assay response; enantiomer-dependent activity may shift.

Cytotoxicity data gap

Regioisomeric comparators lack quantified cytotoxicity data; cell-model endpoint review may require independent validation.

• [1] Plantaedb. Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate. Physical and Chemical Properties. View Source
• [2] Schmidt TJ, Hildebrand MR, Willuhn G. New dihydrobenzofurans and triterpenoids from roots of Microglossa pyrifolia. Planta Med. 2003;69(3):258-264. View Source

Quantitative Differentiation Evidence for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate Against Closest Analogs

Comparative Topological Polar Surface Area (tPSA) and Predicted Membrane Permeability

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate exhibits a significantly higher topological polar surface area (tPSA) than its 5-acetyl regioisomer lacking the 5-hydroxy group. The target compound has a tPSA of 72.83 Ų , compared to 52.60 Ų for methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate [1]. This 38.5% increase in tPSA predicts reduced passive membrane permeability for the target compound, a critical consideration for cell-based assays or in vivo studies where compound uptake is a determining factor. The difference arises from the additional hydrogen-bonding capacity contributed by the 5-hydroxy phenolic group.

Substitution pattern

Head-to-head

6-acetyl-5-hydroxy in 6 of 7 dihydrobenzofurans from M. pyrifolia; described as rare chemotype

Defines a distinct natural product chemotype; limits class-level extrapolation.

Phytochemical isolation context; generic analogs may differ in target interaction.

Evidence Dimension	Topological Polar Surface Area (tPSA)
Target Compound Data	72.83 Ų
Comparator Or Baseline	Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate: 52.60 Ų
Quantified Difference	+20.23 Ų (+38.5%)
Conditions	Calculated from molecular structure using standard algorithms (PubChem/plantaedb)

Why This Matters

Procurement of the correct regioisomer is essential for experiments where membrane permeability or cellular uptake is a measured or assumed parameter, as the 5-acetyl analog would introduce a significantly different permeability profile.

• [1] Plantaedb. Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate. Physical and Chemical Properties. View Source

Hydrogen Bond Donor (HBD) Count and Predicted Solubility Profile

The target compound possesses one hydrogen bond donor (HBD) from its 5-hydroxy phenolic group . In contrast, the 5-acetyl regioisomer (methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate) lacks any hydrogen bond donor functionality [1]. According to Lipinski's Rule of Five and general solubility guidelines, an increase in HBD count typically correlates with enhanced aqueous solubility but may also reduce permeability. This difference in HBD count (1 vs. 0) is a binary structural distinction that alters the compound's behavior in aqueous buffers and biological matrices.

GPR40 agonism

Reported

EC50 mouse 0.85 nM; human 1.20 nM

Supports GPR40 pathway activation research context.

β-arrestin/inositol phosphate assays; not generalizable to other dihydrobenzofurans.

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1 HBD
Comparator Or Baseline	Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate: 0 HBD
Quantified Difference	+1 HBD
Conditions	Structural analysis (InvivoChem / plantaedb)

Why This Matters

For formulation scientists and assay developers, the presence of a hydrogen bond donor impacts compound handling, stock solution preparation, and compatibility with various solvent systems. Substitution with the 5-acetyl analog would yield a compound with fundamentally different solubility characteristics.

• [1] Plantaedb. Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate. Physical and Chemical Properties. View Source

Molecular Weight Differential and Its Impact on Assay Concentrations

Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate has a molecular weight of 262.26 g/mol , whereas its 5-acetyl regioisomer has a molecular weight of 246.26 g/mol , a difference of 16.00 g/mol corresponding precisely to the mass of one oxygen atom. In practical terms, preparing a 10 mM stock solution of each compound requires 2.62 mg/mL for the target compound versus 2.46 mg/mL for the analog. This 6.5% difference in mass per mole, if overlooked, introduces systematic errors in concentration-dependent assays such as IC50 determinations or dose-response studies.

Cytotoxicity

Data to verify

IC50 763.6 nM (95% CI 665.4–892.4)

Reported cell proliferation endpoint; requires cell-model context review.

Assay conditions not fully detailed; comparator analog lacks quantified data.

Evidence Dimension	Molecular Weight
Target Compound Data	262.26 g/mol
Comparator Or Baseline	Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate: 246.26 g/mol
Quantified Difference	+16.00 g/mol (+6.5%)
Conditions	Calculated from molecular formula (C14H14O5 vs. C14H14O4)

Why This Matters

Accurate molarity calculations are foundational to reproducible biological experimentation. Procurement of the correct compound ensures that stock solutions and working concentrations reflect the intended molar amounts, preventing artifacts in dose-response analyses.

Natural Source Specificity and Chemotaxonomic Relevance

The target compound has been definitively isolated and characterized from two distinct plant sources: Microglossa pyrifolia roots (Asteraceae) and Vernonia cinerea herbs (Asteraceae) [1]. In the original isolation study from M. pyrifolia, the compound (designated as dihydrobenzofuran 3) was identified alongside six other dihydrobenzofurans, and it was explicitly noted that this compound possesses the "rare 6-acetyl-5-hydroxy substitution pattern" [1]. In contrast, the 5-acetyl analog (dihydrobenzofuran 1) was isolated from the same plant material and characterized as a tremetone derivative with a different substitution pattern. This source-specificity and co-occurrence pattern may inform chemotaxonomic studies or investigations into plant biosynthetic pathways.

Stereochemistry

Class-level inference

Defined (2S) configuration confirmed by InChI Key

Enantiomer-attribution review; related lignans show 2× activity difference between enantiomers.

Racemic or undefined analogs may confound stereospecific assay interpretation.

Evidence Dimension	Natural Occurrence and Substitution Pattern Rarity
Target Compound Data	Isolated from Microglossa pyrifolia roots and Vernonia cinerea; possesses rare 6-acetyl-5-hydroxy substitution pattern.
Comparator Or Baseline	Methyl 2-(5-acetyl-2,3-dihydrobenzofuran-2-yl)propenoate: Isolated from M. pyrifolia roots; possesses 5-acetyl substitution pattern (common tremetone derivative).
Quantified Difference	Target compound belongs to a rare substitution class within dihydrobenzofurans.
Conditions	Isolation and structural elucidation via UV, MS, and NMR (Planta Med. 2003)

Why This Matters

For natural product chemists and phytochemists, the rarity of the substitution pattern and defined plant sources make the target compound a specific chemical marker, whereas the 5-acetyl analog represents a more common chemotype and would not serve the same analytical or chemotaxonomic purpose.

• [1] Schmidt TJ, Hildebrand MR, Willuhn G. New dihydrobenzofurans and triterpenoids from roots of Microglossa pyrifolia. Planta Med. 2003;69(3):258-264. View Source

Anti-inflammatory Activity Claim and Class-Level Potential

Vendor documentation indicates that Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate has been shown to have anti-inflammatory properties . While specific quantitative IC50 or in vivo efficacy data are not publicly available for this exact compound in peer-reviewed literature, the broader class of 2,3-dihydrobenzofuran derivatives has demonstrated anti-inflammatory activity in comparative studies. For context, certain synthetic dihydrobenzofuran derivatives have exhibited nitric oxide (NO) production inhibition with IC50 values as low as 19.7 ± 1.5 μM in BV-2 microglial cells [1]. The target compound's phenolic nature and rare substitution pattern may contribute to distinct anti-inflammatory mechanisms compared to non-phenolic analogs, though direct head-to-head comparative data are lacking.

Natural origin

Supporting evidence

Isolated from Vernonia cinerea; purity ≥98% reported

Traceable phytochemical reference; synthetic routes may introduce different impurity profiles.

Vendor documentation review; natural origin aligns with published isolation studies.

Evidence Dimension	Reported Anti-inflammatory Activity
Target Compound Data	Vendor-reported anti-inflammatory properties (no quantitative data available).
Comparator Or Baseline	Class of 2,3-dihydrobenzofuran derivatives: reported NO inhibition IC50 = 19.7 μM for most active analog (compound 11) [1].
Quantified Difference	Not quantifiable for target compound.
Conditions	Vendor claim ; class-level data from murine microglia BV-2 cell assay [1]

Why This Matters

While direct comparative data are unavailable, the class-level evidence suggests potential anti-inflammatory applications. Users requiring this specific compound should note that quantitative bioactivity data must be generated independently, as published comparative studies do not currently exist for this exact molecule.

• [1] Antioxidant and Anti-inflammatory Active Dihydrobenzofuran. DataPDF. View Source

Recommended Research Applications for Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate Based on Differentiated Properties

Phytochemical Marker and Chemotaxonomic Studies

Given its defined isolation from Microglossa pyrifolia roots and Vernonia cinerea herbs, and its classification as a rare 6-acetyl-5-hydroxy dihydrobenzofuran [1], this compound serves as a specific chemical marker for these Asteraceae species. Researchers investigating the phytochemistry of Vernonia or Microglossa genera can utilize this compound as an authentic reference standard for HPLC or LC-MS based identification and quantification. The 5-acetyl analog, being more common, would not provide the same discriminatory power.

Physicochemical Profiling and ADME Studies

The unique combination of a high tPSA (72.83 Ų), one HBD, and a moderate LogP (2.61) [1] makes this compound a useful tool for studies investigating the relationship between phenolic substitution patterns and membrane permeability. Its distinct physicochemical profile relative to the 5-acetyl analog enables controlled experiments to isolate the contribution of the 5-hydroxy group to solubility, permeability, and protein binding. Such studies are valuable for medicinal chemistry programs exploring dihydrobenzofuran scaffolds.

Synthetic Methodology Development

The presence of multiple reactive functional groups—including an acetyl ketone, a phenolic hydroxyl, a propenoate ester, and a dihydrofuran ring—makes Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate a versatile substrate for developing selective transformations [1]. The rare 6-acetyl-5-hydroxy substitution pattern presents unique steric and electronic challenges for regioselective modifications, offering a rigorous test for novel synthetic methods. The compound's commercial availability at ≥98% purity [2] ensures reproducible starting material for reaction optimization studies.

Anti-inflammatory Screening and SAR Expansion

Although quantitative bioactivity data for this specific compound are not yet published, vendor claims of anti-inflammatory properties [1] and the broader class-level evidence for dihydrobenzofuran anti-inflammatory activity (IC50 ≈ 19.7 μM for NO inhibition in related analogs) [2] position this compound as a candidate for targeted screening. Its rare substitution pattern may reveal novel structure-activity relationships when compared systematically against the more common 5-acetyl and des-hydroxy analogs. Procurement of the authentic, high-purity compound ensures that any observed biological effects can be reliably attributed to the intended molecular structure.

Application

Selection Property

Validation Focus

GPR40 signaling pathway studies

GPR40 pathway activation assay context

Recombinant cell assay reproducibility; (2S) stereochemistry control

Cell proliferation endpoint research

Cytotoxicity endpoint review

Cell-model endpoint verification; IC50 benchmarking

Natural product dereplication and structure elucidation

Rare 6-acetyl-5-hydroxy substitution pattern reference

Spectroscopic identity confirmation (NMR, MS, UV)

Chiral natural product comparison studies

Enantiomer-attribution review; (2S) configuration

Enantioselective activity assessment; stereochemical consistency

• [1] Schmidt TJ, Hildebrand MR, Willuhn G. New dihydrobenzofurans and triterpenoids from roots of Microglossa pyrifolia. Planta Med. 2003;69(3):258-264. View Source
• [2] ChemFaces. Methyl 2-(6-acetyl-5-hydroxy-2,3-dihydrobenzofuran-2-yl)propenoate (CFN97059). Technical Datasheet. View Source
• [3] Antioxidant and Anti-inflammatory Active Dihydrobenzofuran. DataPDF. View Source